BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Methyl 5-bromopyridine-2-carboxylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Methyl 5-bromopyridine-2-
Compound Name:
carboxylate

Cat. No.: B1661943

Essential Safety and Handling Guide for Methyl 5-
bromopyridine-2-carboxylate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Methyl 5-bromopyridine-2-carboxylate in a laboratory setting.
The information is intended for researchers, scientists, and professionals in drug development.

Chemical Profile:

Property Value
IUPAC Name methyl 5-bromopyridine-2-carboxylate
CAS Number 29682-15-3[1]
Molecular Formula C7H6BrNO2[1]
Molecular Weight 216.03 g/mol
White to pale cream or pale yellow crystals or
Appearance
powder[1]
Causes skin irritation (H315), Causes serious
Hazards eye irritation (H319), May cause respiratory

irritation (H335)[2]
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Immediate Safety and Hazard Information

Methyl 5-bromopyridine-2-carboxylate is a compound that requires careful handling due to
its irritant properties. Direct contact can cause skin and serious eye irritation, and inhalation of
dust may lead to respiratory irritation.[2] Adherence to proper safety protocols is crucial to
minimize exposure and ensure a safe laboratory environment.

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2] If eye irritation persists, seek medical
advice/attention.[2]

» Skin Contact: Wash off immediately with plenty of soap and water.[2] If skin irritation occurs,
get medical advice/attention.[2] Contaminated clothing should be removed and washed
before reuse.[2]

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[2][3] If you feel unwell, call a poison center or doctor.[2]

e Ingestion: If swallowed, rinse mouth. Do NOT induce vomiting. Seek medical attention if you
feel unwell.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical when handling this compound. The following table
outlines the recommended PPE.
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Personal Protective

Area ] Purpose
Equipment
Chemical splash goggles, Protects against splashes and
Eyes/Face ) ) )
Face shield airborne particles.[4]
Hand Chemical-resistant gloves Prevents skin contact and
ands
(e.g., nitrile or neoprene) absorption.[5]
Bod A fully buttoned, flame- Protects skin from
0
Y resistant lab coat contamination.[4]

Use within a certified chemical
Resnirat fume hood. A respirator may Prevents inhalation of harmful
espiratory ] O
be required for large quantities  dust or vapors.[4]

or inadequate ventilation.[4]

Closed-toe, chemical-resistant _
Feet Protects feet from spills.[4]
shoes

Operational Handling Plan

A systematic approach is crucial for safely working with Methyl 5-bromopyridine-2-
carboxylate.

1. Preparation and Weighing:

» Always handle this compound in a certified chemical fume hood to minimize inhalation of
dust or vapors.[4]

» Ensure proper ventilation in the work area.[4]
o Eyewash stations and safety showers must be readily accessible.[4]
» Before handling, ensure all necessary PPE is worn correctly.

o Conduct all weighing and transfers of the solid material within a chemical fume hood to
prevent the dispersion of powder.[4]

2. Dissolving and Reactions:
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e When dissolving the compound, add it slowly to the solvent to avoid splashing.[4]

o If the reaction is exothermic, have an ice bath ready to control the temperature.[4]
o Keep containers tightly closed when not in use to prevent the release of vapors.[4]
3. Spill Management:

 In case of a small spill, use an absorbent material like sand or vermiculite to contain the
powder.[4]

o Carefully sweep up the absorbed material and place it into a sealed, labeled container for
hazardous waste disposal.[4]

» For large spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

Proper disposal of Methyl 5-bromopyridine-2-carboxylate and its waste is critical to prevent
environmental contamination and ensure safety.

o Waste Classification: As a brominated organic compound, this chemical is classified as a
halogenated organic waste.[6]

o Waste Segregation: It is crucial to segregate halogenated organic waste from non-
halogenated waste streams.[7][8] Do not mix with acids, bases, or other reactive chemicals.

[6]

o Containerization: Collect all waste containing Methyl 5-bromopyridine-2-carboxylate,
including contaminated consumables (e.g., gloves, absorbent paper), in a designated, clearly
labeled hazardous waste container.[9] The container should be kept closed except when
adding waste.[9]

o Disposal Procedure: Dispose of the hazardous waste through your institution's designated
hazardous waste management program, following all local, state, and federal regulations.[4]
Halogenated organic wastes are typically incinerated at a regulated hazardous waste facility.

[6]
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Experimental Workflow

The following diagram illustrates a logical workflow for the safe handling of Methyl 5-
bromopyridine-2-carboxylate in a laboratory setting.

Preparation
- Verify fume hood certification
- Assemble all necessary materials
- Don appropriate PPE

i

Weighing and Transfer
- Perform within the fume hood
- Use appropriate tools to handle solid
- Close container immediately after use

i

Reaction Setup
- Slowly add to solvent
- Monitor temperature
- Ensure proper ventilation

'

Post-Reaction Workup
- Quench reaction safely
- Handle all materials within fume hood

N

Decontamination
- Clean all glassware and surfaces
- Dispose of contaminated materials properly

Waste Collection
- Segregate halogenated waste
- Use designated, labeled containers
- Keep containers closed

Waste Disposal

- Follow institutional guidelines
- Arrange for pickup by EHS
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Methyl 5-bromopyridine-2-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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